Cas no 22876-67-1 (Ethanamine, 2-[[(4-ethoxyphenyl)methyl]thio]-, hydrochloride)

• Product name: Ethanamine, 2-[[(4-ethoxyphenyl)methyl]thio]-, hydrochloride
• CAS No: 22876-67-1
• MF: C₁₁H₁₈ClNOS
• MW: 247.784720897675
• CID: 1415227
• PubChem ID: 70637610

Ethanamine, 2-[[(4-ethoxyphenyl)methyl]thio]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[[(4-ethoxyphenyl)methyl]thio]-, hydrochloride
• 2-[(4-ethoxyphenyl)methylsulfanyl]ethanamine,hydrochloride
• SCHEMBL11703514
• DTXSID60742575
• 22876-67-1
• 2-{[(4-Ethoxyphenyl)methyl]sulfanyl}ethan-1-amine--hydrogen chloride (1/1)

• Inchi： InChI=1S/C11H17NOS.ClH/c1-2-13-11-5-3-10(4-6-11)9-14-8-7-12;/h3-6H,2,7-9,12H2,1H3;1H
• InChI Key： IKSHDDSNKSRNAX-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)CSCCN.Cl

Computed Properties

• Exact Mass: 247.07994
• Monoisotopic Mass: 247.0797631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• PSA: 35.25